1-(4-bromobenzoyl)-3-[(4-methylpiperidin-1-yl)carbothioyl]-1H-indole

• Molecular Formula: C22H21BrN2OS
• Molecular Weight: 441.4 g/mol
• IUPAC Name: (4-bromophenyl)-[3-(4-methylpiperidine-1-carbothioyl)indol-1-yl]methanone
• InChI: InChI=1S/C22H21BrN2OS/c1-15-10-12-24(13-11-15)22(27)19-14-25(20-5-3-2-4-18(19)20)21(26)16-6-8-17(23)9-7-16/h2-9,14-15H,10-13H2,1H3
• InChI Key: IWLVFFJDFLHKGR-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)C(=S)C2=CN(C3=CC=CC=C32)C(=O)C4=CC=C(C=C4)Br

Description

1-(4-bromobenzoyl)-3-[(4-methylpiperidin-1-yl)carbothioyl]-1H-indole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is a member of the indole family and has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(4-bromobenzoyl)-3-[(4-methylpiperidin-1-yl)carbothioyl]-1H-indole is not fully understood. However, it has been suggested that this compound may exert its biological effects by inhibiting certain enzymes or proteins that are involved in various cellular processes.
Biochemical and physiological effects:
1-(4-bromobenzoyl)-3-[(4-methylpiperidin-1-yl)carbothioyl]-1H-indole has been shown to exhibit various biochemical and physiological effects. It has been reported to possess anticancer activity by inducing apoptosis in cancer cells. This compound has also been shown to exhibit antiviral activity by inhibiting the replication of certain viruses. Additionally, it has been reported to possess antibacterial activity against various strains of bacteria. Furthermore, this compound has been studied for its potential as a pain reliever and anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-bromobenzoyl)-3-[(4-methylpiperidin-1-yl)carbothioyl]-1H-indole in lab experiments is its potential as a lead compound for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which may limit its use in certain assays.

Future Directions

There are several future directions for the study of 1-(4-bromobenzoyl)-3-[(4-methylpiperidin-1-yl)carbothioyl]-1H-indole. One area of research could focus on the development of new derivatives of this compound with improved solubility and potency. Another area of research could focus on the elucidation of the mechanism of action of this compound. Additionally, this compound could be studied for its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 1-(4-bromobenzoyl)-3-[(4-methylpiperidin-1-yl)carbothioyl]-1H-indole has been reported in the literature. The synthesis involves the reaction of 4-bromobenzoyl chloride with 1-(4-methylpiperidin-1-yl)thiourea in the presence of a base such as potassium carbonate. The resulting product is then treated with indole in the presence of a catalyst to yield the final product.

Scientific Research Applications

1-(4-bromobenzoyl)-3-[(4-methylpiperidin-1-yl)carbothioyl]-1H-indole has been studied extensively for its potential applications in drug discovery and development. It has been shown to exhibit various biological activities such as anticancer, antiviral, and antibacterial properties. This compound has also been studied for its potential as a pain reliever and anti-inflammatory agent.